![molecular formula C9H7ClN2O2 B3024805 3-(3-Chlorophenyl)imidazolidine-2,4-dione CAS No. 42351-76-8](/img/structure/B3024805.png)
3-(3-Chlorophenyl)imidazolidine-2,4-dione
Overview
Description
“3-(3-Chlorophenyl)imidazolidine-2,4-dione” is a chemical compound with the molecular formula C9H7ClN2O2 . It is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of compounds similar to “3-(3-Chlorophenyl)imidazolidine-2,4-dione” has been reported in the literature . These compounds were synthesized through two- and three-way optimization of 3 and 4CR by Knoevenagel condensation (Method A). In another attempt, two and three Bucherer–Berg modified with 5 and 7CR directed to synthesize larger homologous molecules were used (Method B) .Molecular Structure Analysis
The structure of these derivatives was confirmed by FT-IR, 1 HNMR, 13 CNMR, and Elemental analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds were confirmed by FT-IR, 1 HNMR, 13 CNMR, and Elemental analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-Chlorophenyl)imidazolidine-2,4-dione” include a molecular weight of 210.62 g/mol .Scientific Research Applications
- Findings : In silico molecular docking studies revealed that specific derivatives of this compound exhibit strong binding affinity toward the Voltage-Gated Sodium Channel Inner Pore (VGCIP), suggesting their potential as anticonvulsant agents .
- Results : A derivative containing a sulfonyl group demonstrated potent in vitro anti-cancer activity against the SW620 cell line .
- Observations : In animal studies, derivatives of 3-(3-chlorophenyl)imidazolidine-2,4-dione exhibited antinociceptive effects, reducing paw licking time in response to pain stimuli .
- Applications : Investigate the pharmacological properties of these hybrids, including their antibacterial activities .
- Results : Compound 10 demonstrated efficient antibacterial activity against Gram-positive bacteria, while compounds 4a and 7 were effective against Gram-negative bacteria .
Anticonvulsant Activity
Anti-Cancer Properties
Analgesic Effects
Hybrid Compounds with Oxazepines
Anti-Bacterial Properties
Other Pharmacological Activities
Mechanism of Action
Target of Action
The primary targets of 3-(3-Chlorophenyl)imidazolidine-2,4-dione are neuronal voltage-sensitive sodium channels and L-type calcium channels . These channels play a crucial role in the transmission of nerve impulses, and their modulation can have significant effects on neurological function .
Mode of Action
3-(3-Chlorophenyl)imidazolidine-2,4-dione interacts with its targets by controlling the voltage-dependent sodium channels of neurons and the influx of calcium from nerve cells . This interaction increases the normal seizure threshold and inhibits seizure activity .
Result of Action
The primary result of the action of 3-(3-Chlorophenyl)imidazolidine-2,4-dione is its anticonvulsant effect . By increasing the seizure threshold and inhibiting seizure activity, it can potentially be used to treat conditions like epilepsy . Additionally, it has been suggested to have antibacterial properties .
properties
IUPAC Name |
3-(3-chlorophenyl)imidazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O2/c10-6-2-1-3-7(4-6)12-8(13)5-11-9(12)14/h1-4H,5H2,(H,11,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNKDIKHHWCYCOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)N1)C2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70301430 | |
Record name | 3-(3-chlorophenyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70301430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenyl)imidazolidine-2,4-dione | |
CAS RN |
42351-76-8 | |
Record name | NSC143334 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=143334 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(3-chlorophenyl)imidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70301430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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